Cas no 258532-76-2 (8-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 8-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 258532-76-2
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD11878415
• CID: 834631
• PubChem ID: 21349873
• Update Time: 2025-04-19

8-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 8-hydroxy-2H-benzo[b][1,4]oxazin-3(4H)-one
• 8-hydroxy-4H-1,4-benzoxazin-3-one
• 2H-1,4-BENZOXAZIN-3(4H)-ONE, 8-HYDROXY
• 8-HYDROXY-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
• 8-Hydroxy-2H-1,4-benzoxazin-3(4H)-one
• 8-HYDROXY-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
• 8-hydroxy-3-oxo-3,4-dihydro-2H-1,4-benzoxazine
• 8-hydroxy-4H-benzo[1,4]oxazin-3-one
• AB65028
• KB-46833
• SureCN4317646
• 8-hydroxy-3,4-dihydro-2H-1,4-benzoxazin-3-one

• MDL： MFCD11878415
• Inchi： 1S/C8H7NO3/c10-6-3-1-2-5-8(6)12-4-7(11)9-5/h1-3,10H,4H2,(H,9,11)
• InChI Key： VBDWCFSXXMYRCQ-UHFFFAOYSA-N
• SMILES： O1CC(NC2C=CC=C(C1=2)O)=O

Computed Properties

• Exact Mass: 165.042593085g/mol
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.396±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 226 ºC (ethyl acetate )
• Solubility: Slightly soluble (23 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones